2-(Pyridin-2-yloxy)ethanamine

• IUPAC Name: 2-pyridin-2-yloxyethanamine
• InChI: InChI=1S/C7H10N2O/c8-4-6-10-7-3-1-2-5-9-7/h1-3,5H,4,6,8H2
• InChI Key: TUVONOFKFDJHBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OCCN
• Molecular Formula: C7H10N2O
• DSSTOX Substance ID: DTXSID30183658
• Molecular Weight: 138.17 g/mol
• CAS No.: 29450-07-5

Description

2-(Pyridin-2-yloxy)ethanamine, also known as 2-Pyridoxamine, is a derivative of pyridine and an important organic compound. It is a colorless solid that is soluble in water and organic solvents, and is used in a variety of scientific research applications. It is an important reagent in organic synthesis and has a variety of biochemical and physiological effects.

Scientific Research Applications

DNA Interaction and Cytotoxicity

2-(Pyridin-2-yloxy)ethanamine, in the form of Cu(II) complexes with tridentate ligands, has shown significant DNA binding propensity and minor structural changes in calf thymus DNA, indicating potential applications in understanding DNA interactions and structure. The complexes also exhibit cytotoxicity against various cancer cell lines, with IC(50) values ranging between 37 and 156 μM, suggesting their potential use in cancer research and therapy (Kumar et al., 2012).

Corrosion Inhibition

Cadmium(II) Schiff base complexes, incorporating ligands like this compound, have shown promising results in corrosion inhibition on mild steel. These complexes could bridge the gap between coordination inorganic chemistry and materials, as well as corrosion engineering (Das et al., 2017).

Catalysis in Chemical Reactions

Palladium(II) complexes with ligands related to this compound have been used as catalysts in methoxycarbonylation of olefins, indicating their utility in industrial chemical processes (Zulu et al., 2020).

Biological Activities and Anticancer Properties

This compound-based copper(II) complexes have shown DNA binding/cleavage activity and notable in vitro anticancer activities against human breast adenocarcinoma cells. These findings highlight their potential as agents in biomedical research and cancer treatment (Mustafa et al., 2015).

Binding to Albumin Protein

Di-imine copper(II) complexes containing this compound demonstrated peculiar reactivity in binding to albumin protein, offering insights into metal-protein interactions which are crucial in medicinal chemistry and drug design (Silveira et al., 2013).

Safety and Hazards

The compound is classified under the GHS07 category. It carries the hazard statements H302 (Harmful if swallowed) and H319 (Causes serious eye irritation). Precautionary measures include avoiding inhalation and contact with skin and eyes.

Future Directions

The compound has been used in the synthesis of novel heterocyclic compounds with potential biological activities. Some of these compounds have shown better anti-fibrotic activities than Pirfenidone and Bipy55′DC. Therefore, 2-(Pyridin-2-yloxy)ethanamine might have potential applications in the development of novel anti-fibrotic drugs.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds, such as 2-(pyridin-2-yl) pyrimidine derivatives, have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) .

Biochemical Pathways

Related compounds have shown anti-fibrotic activities , suggesting potential involvement in pathways related to fibrosis.

Result of Action

Related compounds have shown to inhibit the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro , indicating potential anti-fibrotic effects.

Action Environment

It’s worth noting that the synthesis of related compounds is environmentally friendly , suggesting that the compound might be stable under various conditions.

Biochemical Analysis

Biochemical Properties

2-(Pyridin-2-yloxy)ethanamine plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with collagen prolyl 4-hydroxylases, which are enzymes involved in the hydroxylation of proline residues in collagen This interaction is crucial for the stabilization of the collagen triple helix structure

Cellular Effects

The effects of this compound on various types of cells and cellular processes are diverse. It has been observed to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, studies have shown that this compound can inhibit the expression of collagen type I alpha 1 (COL1A1) protein in hepatic stellate cells, which are involved in liver fibrosis This inhibition can lead to reduced fibrosis and improved liver function

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It has been shown to inhibit the activity of collagen prolyl 4-hydroxylases by binding to their active sites . This inhibition prevents the hydroxylation of proline residues in collagen, leading to reduced collagen stability and decreased fibrosis. Additionally, this compound may modulate gene expression by interacting with transcription factors or other regulatory proteins, although specific mechanisms are still being studied.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation are important factors to consider. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods or under specific conditions, such as exposure to light or extreme temperatures . Long-term effects on cellular function have been observed in in vitro studies, where prolonged exposure to the compound can lead to sustained inhibition of collagen synthesis and reduced fibrosis .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to effectively inhibit collagen synthesis and reduce fibrosis without causing significant toxicity . At higher doses, toxic or adverse effects may be observed, including liver damage and impaired cellular function. It is important to determine the optimal dosage range to maximize therapeutic benefits while minimizing potential side effects.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its metabolism and clearance from the body. For example, the compound may undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation with glucuronic acid or glutathione . These metabolic processes help to detoxify and eliminate the compound from the body, although specific details on the enzymes involved are still being investigated.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. The compound may interact with specific transporters or binding proteins that facilitate its uptake and distribution . Additionally, its localization and accumulation within specific cellular compartments can influence its activity and function. For example, this compound may accumulate in the endoplasmic reticulum, where it can interact with collagen prolyl 4-hydroxylases and inhibit collagen synthesis .

Subcellular Localization

The subcellular localization of this compound is an important factor in determining its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For instance, it may localize to the endoplasmic reticulum, where it can interact with enzymes involved in collagen synthesis . Understanding the subcellular localization of this compound can provide insights into its mechanism of action and potential therapeutic applications.

Synthesis routes and methods

Procedure details

A mixture of 500 mg of 2-aminoethanol and 328 mg of 60% sodium hydride-mineral oil dispersion in dioxane (27 mL) was heated to reflux for 30 min. After cooling to room temperature, 930 mg of 2-chloropyridine was added and the mixture was warmed to reflux and maintained at this temperature for 18 hrs. The reaction mixture was concentrated, diluted with water, and extracted with chloroform (3×). The organic extracts were washed with saturated brine, dried over sodium sulfate, filtered, concentrated, and the residue was purified by silica gel chromatography to give the title product as a yellow oily material. MS (M+H)+=138.9.